Cas no 1280896-20-9 (2-[Methyl(pyridin-4-yl)amino]ethan-1-ol hydrochloride)

• Product Name: 2-[Methyl(pyridin-4-yl)amino]ethan-1-ol hydrochloride
• CAS No: 1280896-20-9
• MF: C₈H₁₃ClN₂O
• MW: 188.654620885849
• CID: 5207429
• Update Time: 2025-07-21

2-[Methyl(pyridin-4-yl)amino]ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[methyl(pyridin-4-yl)amino]ethan-1-ol hydrochloride
• 2-[methyl(pyridin-4-yl)amino]ethanol;hydrochloride
• 2-[methyl(pyridin-4-yl)amino]ethan-1-olhydrochloride
• 2-[Methyl(pyridin-4-yl)amino]ethan-1-ol hydrochloride

• Inchi： 1S/C8H12N2O.ClH/c1-10(6-7-11)8-2-4-9-5-3-8;/h2-5,11H,6-7H2,1H3;1H
• InChI Key： IXSYGGRVHLIPSW-UHFFFAOYSA-N
• SMILES： Cl.OCCN(C)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 102
• Topological Polar Surface Area: 36.4

Additional information on 2-[Methyl(pyridin-4-yl)amino]ethan-1-ol hydrochloride

Introduction to 2-[Methyl(pyridin-4-yl)amino]ethan-1-ol Hydrochloride (CAS No. 1280896-20-9)

2-[Methyl(pyridin-4-yl)amino]ethan-1-ol hydrochloride, identified by its CAS number 1280896-20-9, is a significant compound in the realm of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest among scientists and researchers. The molecular structure of this compound incorporates a pyridine ring, which is a common pharmacophore in many drugs due to its ability to interact with biological targets effectively.

The hydrochloride salt form of 2-[Methyl(pyridin-4-yl)amino]ethan-1-ol enhances its solubility and stability, making it more suitable for various applications in medicinal chemistry. The presence of the methyl and pyridinyl groups in the molecule contributes to its unique chemical properties, which are being explored for potential therapeutic benefits. Recent studies have highlighted the importance of such derivatives in the development of novel drugs targeting various diseases.

In the context of contemporary pharmaceutical research, 2-[Methyl(pyridin-4-yl)amino]ethan-1-ol hydrochloride has been investigated for its potential role in addressing neurological disorders. The pyridine moiety is known to interact with neurotransmitter receptors, suggesting that this compound could modulate neural activity. Preliminary studies indicate that it may have neuroprotective properties, which are crucial for treating conditions such as Alzheimer's disease and Parkinson's disease. The methyl group further enhances the compound's ability to cross the blood-brain barrier, improving its bioavailability and efficacy.

Additionally, the compound has shown promise in the field of anti-inflammatory research. Chronic inflammation is a hallmark of many diseases, and inhibiting inflammatory pathways is a key strategy in their treatment. The structural features of 2-[Methyl(pyridin-4-yl)amino]ethan-1-ol hydrochloride suggest that it could interact with inflammatory cytokines and enzymes, thereby reducing inflammation. This potential makes it a valuable candidate for developing new anti-inflammatory drugs.

The synthesis of 2-[Methyl(pyridin-4-yl)amino]ethan-1-ol hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential in characterizing the compound's structure and purity.

From a regulatory perspective, the production and handling of 2-[Methyl(pyridin-4-yl)amino]ethan-1-ol hydrochloride must adhere to Good Manufacturing Practices (GMP) to ensure safety and quality. Compliance with these regulations is crucial for its approval by regulatory agencies such as the Food and Drug Administration (FDA) and the European Medicines Agency (EMA). The compound's safety profile is currently under investigation through comprehensive toxicological studies, which are necessary to assess its potential risks and benefits.

The impact of this compound on drug discovery extends beyond its immediate applications. It serves as a building block for more complex molecules, allowing researchers to design novel derivatives with enhanced properties. The flexibility offered by its molecular structure enables chemists to modify specific parts while retaining desirable characteristics, leading to innovative therapeutic agents.

In conclusion, 2-[Methyl(pyridin-4-yl)amino]ethan-1-ol hydrochloride (CAS No. 1280896-20-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable asset in the fight against various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs.